Cas no 106961-33-5 (3-(Dimethylaminomethyl)-6-methyl-2-(4-methylphenyl)imidazo1,2-apyridine)

• Product Name: 3-(Dimethylaminomethyl)-6-methyl-2-(4-methylphenyl)imidazo1,2-apyridine
• CAS No: 106961-33-5
• MF: C₁₈H₂₁N₃
• MW: 279.379443883896
• MDL: MFCD09833712
• CID: 127392
• Update Time: 2024-11-03

3-(Dimethylaminomethyl)-6-methyl-2-(4-methylphenyl)imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-1-(6-methyl-2-(p-tolyl)imidazo[1,2-a]pyridin-3-yl)methanamine
• DIMETHYL-(6-METHYL-2-P-TOLYL-IMIDAZO[1,2-A]PYRIDIN-3-YLMETHYL)-AMINE
• 3-(Dimethylaminomethyl)-6-methyl-2-(4-methylphenyl)imidazo[1,2-a]pyridine
• Imidazo[1,2-a]pyridine-3-methanamine,N,N,6-trimethyl-2-(4-methylphenyl)-
• N,N-dimethyl-1-[6-methyl-2-(4-methylphenyl)imidazo[1,2-a]pyridin-3-yl]methanamine
• 6-methyl-2-(4-methylphenyl)imidazo[1,2-a]pyridine-3-N,N-dimethylmethylamine
• dimethyl-(6-methyl-2-p-tolylimidazo[1,2-a]pyridin-3-ylmethyl)-amine
• N,N-Dimethyl-1-(6-methyl-2-(p-tolyl)
• 3-(Dimethylaminomethyl)-6-methyl-2-(4-methylphenyl)imidazo1,2-apyridine

• MDL： MFCD09833712
• Inchi： 1S/C18H21N3/c1-13-5-8-15(9-6-13)18-16(12-20(3)4)21-11-14(2)7-10-17(21)19-18/h5-11H,12H2,1-4H3
• InChI Key： ZKSRNGXLVCJQCC-UHFFFAOYSA-N
• SMILES： N12C=C(C)C=CC1=NC(C1C=CC(C)=CC=1)=C2CN(C)C

Computed Properties

• Exact Mass: 279.17400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 2.9
• Topological Polar Surface Area: 20.5

Experimental Properties

• PSA: 20.54000
• LogP: 3.67970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides